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Compound of Interest

Compound Name: Floribundone 1

Cat. No.: B172308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Floribundone 1 is a naturally occurring bianthraquinone, a class of compounds known for their

diverse biological activities.[1][2] Isolated from medicinal plants of the Senna genus, particularly

Senna septemtrionalis and Senna multiglandulosa, this molecule has garnered interest within

the scientific community.[1][2] This technical guide provides a comprehensive overview of the

known physical and chemical properties of Floribundone 1, detailed experimental protocols for

its isolation and characterization, and a visual representation of the experimental workflow.

Physical and Chemical Properties
Floribundone 1 is characterized as an orange powder.[2] A summary of its key physical and

chemical properties is presented in the table below.
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Property Value Source

Molecular Formula C₃₂H₂₂O₁₀ PubChem

Molecular Weight 566.52 g/mol ChemFaces[2]

CAS Number 118555-84-3 ChemFaces[2]

Physical Description Orange powder ChemFaces[2]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
ChemFaces[2]

Synonyms 5,7'-Biphyscion SpectraBase

Experimental Protocols
The isolation and structural elucidation of Floribundone 1 have been described in the scientific

literature. The following protocols are based on the methodologies reported by Alemayehu et

al., 1995.

Isolation of Floribundone 1 from Senna septemtrionalis
Plant Material Collection and Preparation: The pods of Senna septemtrionalis were collected

and authenticated. A voucher specimen was deposited at a national herbarium. The collected

pods were powdered for extraction.

Extraction: The powdered plant material (1.3 kg) was first soaked in 5% acetic acid and then

defatted by extraction with cold petrol (9 L). The remaining plant material (marc) was

subsequently extracted with chloroform (7 L). The chloroform extract was then concentrated

to yield a gummy residue (13 g, 1% yield).

Chromatographic Separation:

The crude chloroform extract was subjected to column chromatography on silica gel.

A fraction of the eluate was further purified using a Sephadex LH-20 column with a

chloroform-methanol (2:1) solvent system.
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The resulting impure Floribundone 1 was further purified by preparative thin-layer

chromatography (PTLC) on silica gel using a petrol-ethyl acetate (4:1) solvent system to

yield the pure compound.

Structural Identification of Floribundone 1
The structure of the isolated Floribundone 1 was confirmed through a combination of

spectroscopic techniques and by comparison with authentic samples.

¹H NMR Spectroscopy: The ¹H NMR spectrum of the isolated compound was recorded and

compared with the spectra of known compounds. The proton NMR spectrum of

Floribundone 1 shows characteristic signals for the methyl groups at δ 2.35 and 2.45 ppm.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum provides detailed information about the

carbon skeleton of the molecule. The reported chemical shifts for Floribundone 1 are listed

below.
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Carbon Atom Chemical Shift (ppm)

C-1 162.3

C-2 113.8

C-3 148.9

C-4 108.2

C-4a 135.5

C-5 161.8

C-6 121.3

C-7 124.5

C-8 161.8

C-8a 115.9

C-9 182.1

C-10 190.2

C-10a 110.1

C-1' 162.3

C-2' 113.8

C-3' 148.9

C-4' 108.2

C-4a' 135.5

C-5' 161.8

C-6' 121.3

C-7' 124.5

C-8' 161.8

C-8a' 115.9
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C-9' 182.1

C-10' 190.2

C-10a' 110.1

3-Me 21.9

6-OMe 56.1

3'-Me 21.9

6'-OMe 56.1

Source: SpectraBase

Thin-Layer Chromatography (TLC): The purity and identity of the isolated Floribundone 1
were confirmed by comparing its TLC profile with that of an authentic sample.

Visualizations
Experimental Workflow for Isolation and
Characterization of Floribundone 1
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Click to download full resolution via product page

Caption: Workflow for the isolation and characterization of Floribundone 1.

Conclusion
This technical guide consolidates the available physical and chemical data for Floribundone 1.

The detailed experimental protocols for its isolation and characterization from Senna

septemtrionalis provide a valuable resource for researchers aiming to work with this compound.

While the biological activities of bianthraquinones are of significant interest, further studies are

required to elucidate the specific signaling pathways and mechanisms of action of

Floribundone 1 to fully understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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